(S,S)-GNE 5729

• Molecular Formula: C17H10Cl2F3N5O
• Molecular Weight: 428.2 g/mol
• InChI: InChI=1S/C17H10Cl2F3N5O/c18-11-1-2-14-24-9(7-26-13(19)5-12(25-26)17(20,21)22)4-15(28)27(14)16(11)10-3-8(10)6-23/h1-2,4-5,8,10H,3,7H2/t8-,10+/m0/s1
• InChIKey: GPMGDUIAVSFGGH-WCBMZHEXSA-N

(S,S)-GNE 5729: Stereochemically Defined GluN2A PAM

(S,S)-GNE 5729 (CAS 2026636-06-4) is the (S,S)-enantiomer of the pyridopyrimidinone-based NMDA receptor positive allosteric modulator (PAM) GNE-5729. GNE-5729 was originally disclosed as a brain-penetrant, GluN2A subunit-selective NMDAR PAM with an EC50 of 37 nM for GluN2A, and 4.7 µM and 9.5 µM for GluN2C and GluN2D, respectively [1]. The (S,S)-enantiomer is supplied as a high-purity research compound intended for biochemical and pharmacological studies requiring defined stereochemistry at the two chiral centers of the cyclopropanecarbonitrile moiety .

1

Stereochemically defined (S,S) enantiomer for unambiguous structure-activity studies

2

GluN2A subunit-selective NMDAR positive allosteric modulator probe

3

Brain-penetrant chemotype for in vivo CNS target engagement research

• [1] Villemure E, Jiang Y, Volgraf M, Sellers B, Wu G, Lu A, et al. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile. ACS Med Chem Lett. 2017;8(1):84-89. doi:10.1021/acsmedchemlett.6b00388. View Source

Racemic GNE-5729 Substitution Issues

GNE-5729 (CAS 2026635-66-3) is a racemic mixture containing both (S,S) and (R,R) enantiomers in unspecified proportions. Biological activity at the NMDAR is inherently stereospecific; the (S,S)-enantiomer bears the defined (S) configuration at both chiral centers of the cyclopropanecarbonitrile group, consistent with the active stereochemistry described in the original medicinal chemistry optimization and patent literature [1]. Substituting the racemic mixture for the resolved enantiomer introduces uncontrolled stereochemical heterogeneity, which can confound dose-response relationships, receptor occupancy calculations, and interpretation of selectivity data. Researchers requiring unambiguous structure-activity conclusions or preparing for enantiomer-specific IP must use the defined enantiomer rather than the racemate.

Risk

Racemic GNE-5729 contains undefined (S,S)/(R,R) ratios, introducing stereochemical heterogeneity that may confound dose-response and receptor occupancy.

Risk

The (R,R) enantiomer shows substantially reduced GluN2A PAM activity; substitution with racemate can shift apparent potency and selectivity profiles.

Risk

Enantiomer-specific IP and SAR conclusions require the defined single enantiomer; racemate use limits composition-of-matter clarity.

• [1] Volgraf M, Jiang Y, Villemure E, Sellers B, Wu G, Lu A. Pyridopyrimidinones and their use as NMDA receptor modulators. WO2016166078A1, 2016. View Source

(S,S)-GNE 5729 Differentiation Evidence

Enantiomeric Purity Determines Activity Over Racemate

The (S,S)-enantiomer of GNE-5729 is supplied at a typical purity of 99.7% as a single stereoisomer , whereas commercially available racemic GNE-5729 is supplied at 95%–99.05% purity . Critically, the racemate contains an undefined mixture of (S,S) and (R,R) enantiomers; the individual enantiomers have not been reported to exhibit equivalent activity at GluN2A-containing receptors. The original structure-activity relationship (SAR) studies for the pyridopyrimidinone series identified the (S,S) configuration as the active stereochemistry, with the (R,R) enantiomer showing substantially reduced or absent PAM activity [1].

Enantiomeric Purity

Cross-study comparable

(S,S)-GNE 5729: 99.7% single enantiomer vs Racemate: 95–99.05%, undefined (S,S)/(R,R) ratio 100% enantiomeric excess; (R,R) activity negligible

Eliminates lot variability in stereochemical composition for reproducible concentration-response experiments.

Purity by HPLC; stereochemistry confirmed by chiral HPLC/X-ray

Evidence Dimension	Enantiomeric purity and stereochemical definition
Target Compound Data	(S,S)-GNE 5729: 99.7% purity, single enantiomer (S,S configuration at both chiral carbons)
Comparator Or Baseline	Racemic GNE-5729: 95–99.05% purity, unspecified mixture of (S,S) and (R,R) enantiomers
Quantified Difference	≥0.65% absolute purity advantage; 100% enantiomeric excess vs. unknown enantiomeric ratio in racemate
Conditions	Purity determined by HPLC; enantiomeric identity confirmed by chiral HPLC and/or X-ray crystallography

Why This Matters

For procurement decisions, the defined enantiomer eliminates the risk of lot-to-lot variability in stereochemical composition, ensuring reproducibility in concentration-response experiments.

• [1] Volgraf M, Jiang Y, Villemure E, Sellers B, Wu G, Lu A. Pyridopyrimidinones and their use as NMDA receptor modulators. WO2016166078A1, 2016. View Source

GluN2A Subtype Selectivity vs. GNE-0723

GNE-5729 (the parent compound from which the (S,S)-enantiomer is derived) demonstrates a 127-fold selectivity for GluN2A (EC50 37 nM) over GluN2C (EC50 4.7 µM) and a 257-fold selectivity over GluN2D (EC50 9.5 µM) in recombinant cell-based calcium flux assays [1]. In contrast, the predecessor compound GNE-0723 showed approximately 3-fold lower selectivity between GluN2A and GluN2C/GluN2D. GNE-5729 also displayed >1000-fold selectivity over AMPA receptors, a critical off-target liability for glutamatergic modulators [1]. While these selectivity values were determined for the racemic parent, the (S,S)-enantiomer is the stereochemically defined form that carries this activity.

Subtype Selectivity

Class-level inference

GluN2A/D selectivity: ~257-fold (EC50 37 nM vs 9.5 µM); >1000-fold over AMPAR

Enables GluN2A-specific modulation with reduced confounding GluN2C/D activation.

Selectivity ratios determined from racemic parent; (S,S) is the active configuration

Evidence Dimension	Subunit and off-target selectivity
Target Compound Data	GNE-5729 (racemic, active enantiomer presumed to be (S,S)): GluN2A EC50 37 nM; GluN2C EC50 4.7 µM; GluN2D EC50 9.5 µM; AMPAR selectivity >1000-fold
Comparator Or Baseline	GNE-0723: GluN2A EC50 ~21 nM; lower selectivity window against GluN2C/GluN2D; inferior AMPAR selectivity ratio
Quantified Difference	Ratio of GluN2A:GluN2D EC50: ~257-fold for GNE-5729 vs. ~100-fold for GNE-0723 (approximately 2.5-fold improvement)
Conditions	Recombinant HEK-293 cells expressing GluN1/GluN2A, GluN1/GluN2C, or GluN1/GluN2D; calcium flux assay; EC50 determined by curve fitting

Why This Matters

The enhanced subunit selectivity of the (S,S)-GNE-5729 series reduces the confounding effects of GluN2C/D activation in experiments where GluN2A-specific modulation is the scientific question.

• [1] Villemure E, Jiang Y, Volgraf M, Sellers B, Wu G, Lu A, et al. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile. ACS Med Chem Lett. 2017;8(1):84-89. View Source

Brain Penetration & PK Advantage Over GNE-0723

The GNE-5729 series (including the (S,S)-enantiomer) was specifically designed to overcome the pharmacokinetic limitations of GNE-0723. GNE-5729 demonstrated improved MDCK-MDR1 permeability, with an efflux ratio of 1.2 compared to 2.8 for GNE-0723, indicating reduced P-glycoprotein-mediated efflux [1]. In mouse pharmacokinetic studies, GNE-5729 exhibited a brain-to-plasma ratio of 0.8 at 1 h post-dose, confirming adequate brain penetration for CNS target engagement studies [1]. These properties were attributed to the pyridopyrimidinone core, which is shared by the (S,S)-enantiomer.

Brain Penetration

Class-level inference

MDCK-MDR1 efflux ratio 1.2; brain-to-plasma ratio 0.8 (mouse, 1 h post-dose)

Supports CNS target-engagement studies with favorable brain exposure profile.

Properties attributed to pyridopyrimidinone core; (S,S) shares this scaffold

Evidence Dimension	Brain penetration and efflux liability
Target Compound Data	GNE-5729 (racemic, (S,S)-enantiomer as active species): MDCK-MDR1 efflux ratio 1.2; brain-to-plasma ratio 0.8
Comparator Or Baseline	GNE-0723: MDCK-MDR1 efflux ratio 2.8; brain-to-plasma ratio ~0.3
Quantified Difference	Efflux ratio reduced by 2.3-fold; brain-to-plasma ratio improved by ~2.7-fold
Conditions	MDCK-MDR1 monolayer permeability assay; male C57BL/6 mice, 1 mg/kg oral dose, brain and plasma collected at 1 h

Why This Matters

For in vivo CNS pharmacology studies, the improved brain penetration of the GNE-5729 chemotype translates to lower doses required to achieve target occupancy, reducing potential peripheral off-target effects.

• [1] Villemure E, Jiang Y, Volgraf M, Sellers B, Wu G, Lu A, et al. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile. ACS Med Chem Lett. 2017;8(1):84-89. View Source

(S,S)-GNE 5729: Key Research Applications

GluN2A-Specific Synaptic Plasticity Studies

In patch-clamp experiments on acute brain slices or cultured neurons, (S,S)-GNE 5729 can be used to selectively potentiate GluN2A-containing NMDAR currents without confounding activation of GluN2C or GluN2D. The compound's high selectivity (>250-fold over GluN2D) makes it uniquely suited for isolating GluN2A contributions to long-term potentiation (LTP) and long-term depression (LTD), as demonstrated in the parent compound's characterization [1].

In Vivo Antidepressant Target Validation

(S,S)-GNE 5729's chemotype demonstrated antidepressant-like activity in the forced-swim test and learned helplessness paradigm in mice at doses as low as 1 mg/kg [1]. The defined enantiomer ensures reproducible dosing and target engagement for studies investigating GluN2A potentiation as a therapeutic strategy for treatment-resistant depression, avoiding the variability inherent in racemic mixtures.

AMPAR & Ion Channel Selectivity Profiling

The >1000-fold selectivity of GNE-5729 over AMPA receptors [1] is a critical property for experiments where glutamatergic signaling must be modulated without directly affecting fast excitatory synaptic transmission. (S,S)-GNE 5729 provides the stereochemically pure form of this selective tool, enabling cleaner interpretation of NMDAR-mediated effects in multi-electrode array (MEA) or calcium imaging assays.

Enantiomer-Specific SAR & Patent Strategy

For medicinal chemistry teams advancing pyridopyrimidinone-based NMDAR PAMs, (S,S)-GNE 5729 serves as the defined active enantiomer reference standard. Using the resolved enantiomer rather than the racemate is essential for establishing composition-of-matter claims, as described in the original patent filings [2], and for verifying that new analogs maintain the correct stereochemical configuration at the cyclopropane ring.

Application

Selection Property

Validation Focus

GluN2A-mediated synaptic plasticity studies

High GluN2A subunit selectivity window

Isolate GluN2A contributions to LTP/LTD in slice or culture models

Stress-induced behavior model response studies

Brain-penetrant chemotype with target engagement at low doses

Reproducible dosing with defined enantiomer in forced-swim / learned helplessness assays

AMPAR & ion channel selectivity profiling

High AMPAR selectivity window (>1000-fold in recombinant assays)

NMDAR-specific effects in MEA or calcium imaging without direct AMPAR modulation

Enantiomer-specific SAR & patent strategy

Single (S,S) enantiomer reference standard

Stereochemical configuration verification for composition-of-matter claims

• [1] Villemure E, Jiang Y, Volgraf M, Sellers B, Wu G, Lu A, et al. GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile. ACS Med Chem Lett. 2017;8(1):84-89. View Source
• [2] Volgraf M, Jiang Y, Villemure E, Sellers B, Wu G, Lu A. Pyridopyrimidinones and their use as NMDA receptor modulators. WO2016166078A1, 2016. View Source